Cas no 111141-06-1 (5-(Trifluoromethyl)chroman-4-one)

• Product Name: 5-(Trifluoromethyl)chroman-4-one
• CAS No: 111141-06-1
• MF: C₁₀H₇F₃O₂
• MW: 216.156593561172
• CID: 1032754
• PubChem ID: 13953822
• Update Time: 2025-11-02

5-(Trifluoromethyl)chroman-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)chroman-4-one
• 5-(trifluoromethyl)-2,3-dihydrochromen-4-one
• DTXSID00553208
• SCHEMBL14052938
• YDHCLRWQANKUKP-UHFFFAOYSA-N
• MB08816
• 5-(Trifluoromethyl)-2,3-dihydro-4H-1-benzopyran-4-one
• 111141-06-1
• DB-229248

• MDL： MFCD10699409
• Inchi： 1S/C10H7F3O2/c11-10(12,13)6-2-1-3-8-9(6)7(14)4-5-15-8/h1-3H,4-5H2
• InChI Key： YDHCLRWQANKUKP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1C(CCO2)=O)(F)F

Computed Properties

• Exact Mass: 216.03981395g/mol
• Monoisotopic Mass: 216.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.67060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 5-(Trifluoromethyl)chroman-4-one

5-(Trifluoromethyl)chroman-4-one (CAS 111141-06-1): A Promising Scaffold in Medicinal Chemistry

5-(Trifluoromethyl)chroman-4-one, a derivative of chroman-4-one with a trifluoromethyl substituent, represents a significant advancement in the development of bioactive molecules. This compound, with the CAS number 111141-06-1, is characterized by its unique combination of aromatic ring systems and cyclic ketone functionalities. The chroman-4-one core, a six-membered ring fused to a benzene ring, provides a versatile platform for functional group modification, enabling the exploration of diverse pharmacological properties. Recent studies have highlighted its potential in targeting inflammatory pathways and neurodegenerative diseases, making it a focal point in modern drug discovery.

The trifluoromethyl group, a common motif in pharmaceuticals, significantly enhances the metabolic stability and lipophilicity of the molecule. This modification not only improves the compound's ability to cross biological membranes but also modulates its interaction with target proteins. The CAS number 111141-06-1 serves as a unique identifier for this compound, ensuring accurate communication across scientific and industrial contexts. Researchers have increasingly focused on this scaffold due to its structural flexibility and the potential for optimizing its biological activity through chemical diversification.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 5-(Trifluoromethyl)chroman-4-one. Techniques such as microwave-assisted synthesis and catalytic asymmetric reactions have been employed to achieve high yields and stereocontrol, which are critical for drug development. A 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of this compound in modulating the activity of PPARγ (peroxisome proliferator-activated receptor gamma), a key regulator in metabolic disorders. This finding underscores the compound's potential as a therapeutic agent for diabetes and obesity-related conditions.

The pharmacological profile of 5-(Trifluoromethyl)chroman-4-one is further supported by its interaction with inflammatory cytokines. In vitro studies have shown its ability to inhibit the NF-κB signaling pathway, which is central to the development of chronic inflammation. This property makes it a promising candidate for the treatment of autoimmune diseases and inflammatory bowel disorders. The trifluoromethyl substituent appears to play a crucial role in this activity, as its electron-withdrawing nature enhances the molecule's ability to interfere with protein-protein interactions.

Advancements in computational chemistry have also contributed to understanding the molecular mechanisms of 5-(Trifluoromethyl)chroman-4-one. Molecular docking studies and virtual screening campaigns have identified potential targets such as COX-2 (cyclooxygenase-2) and TNF-α (tumor necrosis factor-alpha), which are implicated in various pathological conditions. These computational models provide valuable insights into the compound's binding affinity and selectivity, guiding the design of more potent derivatives. The CAS number 111141-06-1 remains a critical reference point in these studies, ensuring consistency in data interpretation.

Applications of 5-(Trifluoromethyl)chroman-4-one extend beyond traditional therapeutic areas. Recent research has explored its potential in neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2024 preclinical study published in ACS Chemical Neuroscience reported that this compound exhibits neuroprotective effects by reducing oxidative stress and modulating mitochondrial function. These findings suggest its utility in the development of therapies for age-related neurological disorders. The trifluoromethyl group may contribute to these effects by stabilizing the molecular structure and enhancing its bioavailability.

Environmental and safety considerations are also integral to the evaluation of 5-(Trifluoromethyl)chroman-4-one. While the compound is primarily used in research and pharmaceutical development, its synthesis and use must adhere to regulatory guidelines to mitigate potential ecological impacts. The CAS number 111141-06-1 is registered with global chemical databases, ensuring transparency in its handling and disposal. Researchers are increasingly adopting green chemistry principles to optimize its production, minimizing waste and energy consumption.

Future directions in the study of 5-(Trifluoromethyl)chroman-4-one involve expanding its therapeutic applications and improving its pharmacokinetic properties. Ongoing clinical trials are investigating its efficacy in combination therapies for complex diseases such as cancer and metabolic syndromes. The trifluoromethyl substituent continues to be a focal point for structural modifications, aiming to enhance its potency and reduce side effects. The CAS number 111141-06-1 remains a cornerstone in these efforts, facilitating collaboration across disciplines and ensuring the compound's relevance in modern medicine.